Cas no 497915-42-1 (1-Boc-4-(5-iodopyridin-2-yl)piperazine)

1-Boc-4-(5-iodopyridin-2-yl)piperazine is a versatile intermediate in organic synthesis, particularly valuable in pharmaceutical and agrochemical research. The compound features a Boc-protected piperazine moiety coupled with a 5-iodopyridin-2-yl group, offering dual reactivity for further functionalization. The iodine substituent enables cross-coupling reactions (e.g., Suzuki, Sonogashira), while the Boc group provides stability and selective deprotection options. Its well-defined structure and high purity make it suitable for constructing complex heterocyclic frameworks. This intermediate is particularly useful in medicinal chemistry for the development of bioactive molecules, including kinase inhibitors and CNS-targeting compounds. Its synthetic flexibility and reliability underscore its importance in advanced chemical applications.
1-Boc-4-(5-iodopyridin-2-yl)piperazine structure
497915-42-1 structure
Product Name:1-Boc-4-(5-iodopyridin-2-yl)piperazine
CAS No:497915-42-1
MF:C14H20IN3O2
MW:389.23197555542
MDL:MFCD07781193
CID:92900
PubChem ID:7164639
Update Time:2025-06-09

1-Boc-4-(5-iodopyridin-2-yl)piperazine Chemical and Physical Properties

Names and Identifiers

    • 1-Boc-4-(5-iodo-2-pyridyl)piperazine
    • 1-Boc-4-(5-iodopyridin-2-yl)piperazine
    • tert-butyl 4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
    • 4-(5-iodopyridin-2-yl)piperazine-1-carboxylic acid tert-butyl ester
    • tert-Butyl 4-(5-iodopyrid-2-yl)piperazine-1-carboxylate
    • RJHWOWJRQNENIC-UHFFFAOYSA-N
    • DTXSID70428212
    • A827851
    • FT-0652407
    • 1-Piperazinecarboxylicacid,4-(5-iodo-2-pyridinyl)-,1,1-dimethylethyl ester
    • XUA91542
    • C14H20IN3O2
    • AS-40636
    • J-524644
    • 4-(5-iodo-2-pyridinyl)-1-piperazinecarboxylic acid tert-butyl ester
    • MFCD07781193
    • 497915-42-1
    • AKOS015911300
    • CS-0134711
    • Tert-butyl4-(5-iodopyridin-2-yl)piperazine-1-carboxylate
    • tert-butyl 4-(5-iodanylpyridin-2-yl)piperazine-1-carboxylate
    • SCHEMBL1432329
    • 4-(5-Iodopyridin-2-yl)piperazine, N1-BOC protected
    • 1-Boc-4-(5-iodo-2-pyridyl)piperazine, AldrichCPR
    • DB-030338
    • MDL： MFCD07781193
    • Inchi： 1S/C14H20IN3O2/c1-14(2,3)20-13(19)18-8-6-17(7-9-18)12-5-4-11(15)10-16-12/h4-5,10H,6-9H2,1-3H3
    • InChI Key： RJHWOWJRQNENIC-UHFFFAOYSA-N
    • SMILES： IC1=CN=C(C=C1)N1CCN(C(=O)OC(C)(C)C)CC1

Computed Properties

  • Exact Mass: 389.06000
  • Monoisotopic Mass: 389.06002g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 4
  • Complexity: 338
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 45.7Ų

Experimental Properties

  • Color/Form: solid
  • Density: 1.524±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 102 °C
  • Boiling Point: 457.5°Cat760mmHg
  • Flash Point: 230.5°C
  • Refractive Index: 1.587
  • Solubility: Slightly soluble (2.7 g/l) (25 º C),
  • PSA: 45.67000
  • LogP: 2.74620
  • Solubility: Not determined
  • Sensitiveness: Light Sensitive

1-Boc-4-(5-iodopyridin-2-yl)piperazine Security Information

  • Hazard Statement： Irritant
  • Hazard Category Code： 25
  • Safety Instruction： 45
  • Hazardous Material Identification： Xi

1-Boc-4-(5-iodopyridin-2-yl)piperazine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

1-Boc-4-(5-iodopyridin-2-yl)piperazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM169948-25g
1-BOC-4-(5-IODOPYRIDIN-2-YL)PIPERAZINE
 497915-42-1 95%
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 $*** 2023-05-30
Apollo Scientific
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Chemenu
CM169948-25g
1-BOC-4-(5-IODOPYRIDIN-2-YL)PIPERAZINE
 497915-42-1 95%
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TRC
B600725-100mg
1-Boc-4-(5-iodopyridin-2-yl)piperazine
 497915-42-1
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 $ 64.00 2023-04-18
TRC
B600725-250mg
1-Boc-4-(5-iodopyridin-2-yl)piperazine
 497915-42-1
250mg
 $ 69.00 2023-04-18
TRC
B600725-500mg
1-Boc-4-(5-iodopyridin-2-yl)piperazine
 497915-42-1
500mg
 $ 92.00 2023-04-18
TRC
B600725-1g
1-Boc-4-(5-iodopyridin-2-yl)piperazine
 497915-42-1
1g
 $ 133.00 2023-04-18
abcr
AB224842-1 g
tert-Butyl 4-(5-iodopyrid-2-yl)piperazine-1-carboxylate, 95%; .
 497915-42-1 95%
1g
 €141.60 2023-04-27
abcr
AB224842-5 g
tert-Butyl 4-(5-iodopyrid-2-yl)piperazine-1-carboxylate, 95%; .
 497915-42-1 95%
5g
 €340.80 2023-04-27

1-Boc-4-(5-iodopyridin-2-yl)piperazine Production Method

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